Cas no 2228614-38-6 (1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228614-38-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6111113
• PubChem ID: 165970485
• Update Time: 2025-05-19

1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine
• EN300-1794196
• 2228614-38-6
• 1-[2-(dimethyl-1,2-oxazol-4-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C11H18N2O/c1-7-9(8(2)14-13-7)10(3,4)11(12)5-6-11/h5-6,12H2,1-4H3
• InChI Key： YQMVWVYJJNRVQN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Additional information on 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228614-38-6)

The compound 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228614-38-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its intricate architecture, featuring a cyclopropane ring and a dimethyloxazole moiety, makes it a compelling subject for researchers exploring novel bioactive compounds. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What is the role of cyclopropane in drug design?" and "How do heterocyclic compounds like dimethyloxazole contribute to pharmaceutical development?"

In recent years, the demand for heterocyclic compounds with tailored functionalities has surged, driven by advancements in drug discovery and material science. 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine exemplifies this trend, as its oxazole ring is known for its electron-rich properties, which can enhance binding affinity in target interactions. Meanwhile, the cyclopropylamine group is increasingly recognized for its ability to modulate metabolic stability—a hot topic in discussions about "improving drug half-life" and "optimizing pharmacokinetics." Researchers frequently search for "synthetic routes to cyclopropane derivatives" or "oxazole-based scaffolds in medicinal chemistry," underscoring the compound's interdisciplinary appeal.

From a synthetic perspective, the preparation of CAS No. 2228614-38-6 involves multi-step organic transformations, often leveraging cross-coupling reactions or cyclization strategies. These methods align with the growing interest in "green chemistry approaches for complex molecules" and "catalysis in heterocycle synthesis." The compound's stereochemistry also raises questions about "chiral resolution techniques," a critical consideration for pharmaceutical applications where enantiopurity is paramount. Notably, its amine functionality opens doors for further derivatization, a feature highly sought after in fragment-based drug discovery.

Beyond pharmaceuticals, 1-2-(dimethyl-1,2-oxazol-4-yl)propan-2-ylcyclopropan-1-amine has potential in agrochemical research, where nitrogen-containing heterocycles are pivotal in designing next-generation crop protection agents. Searches like "oxazole derivatives in agriculture" reflect this niche interest. Additionally, its physicochemical properties—such as logP and hydrogen bonding capacity—are frequently analyzed using computational tools, addressing queries about "predicting solubility of complex amines" and "molecular docking studies for small molecules."

In conclusion, CAS No. 2228614-38-6 represents a convergence of structural novelty and functional versatility. Its study not only addresses pressing questions in modern chemistry but also aligns with broader themes like "sustainable synthesis" and "precision molecular design." As research continues, this compound may unlock new possibilities in therapeutic and industrial applications, solidifying its place in the lexicon of high-value chemical intermediates.